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For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium levulinate dihydrate is an organic calcium salt that serves as a vital source of

calcium in pharmaceutical formulations and nutritional supplements.[1][2][3] Its favorable

properties, including good solubility and bioavailability, make it a preferred choice for various

applications, including parenteral and oral dosage forms.[2][4] This technical guide provides an

in-depth overview of the core physicochemical properties of Calcium levulinate dihydrate,

presenting quantitative data in structured tables, detailing experimental protocols for its

characterization, and illustrating the general workflow for its analysis.

Physicochemical Properties
The fundamental physicochemical characteristics of Calcium levulinate dihydrate are

summarized below. These properties are critical for formulation development, quality control,

and ensuring the therapeutic efficacy and safety of the final drug product.

Table 1: General Physicochemical Properties of Calcium
Levulinate Dihydrate
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Property Value References

Chemical Name
Calcium di(4-oxopentanoate)

dihydrate
[1]

Synonyms

Levulinic acid calcium salt

dihydrate, Calcium bis(4-

oxovalerate) dihydrate

[5][6][7]

CAS Number 5743-49-7 [1][3][5][6][8]

Molecular Formula C₁₀H₁₄CaO₆·2H₂O [1][5][7][8]

Molecular Weight 306.32 g/mol [7][8]

Appearance

White or almost white,

crystalline powder. It may have

a faint odor suggestive of burnt

sugar.

[1][8]

Table 2: Quantitative Physicochemical Data for Calcium
Levulinate Dihydrate
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Parameter Value/Range References

Melting Point 119 – 125 °C [1][5][8]

121.0 to 125.0 °C [5]

123 °C [7]

140-144°C [6]

pH (1 in 10 solution) 7.0 – 8.5 [1][8]

6.8 - 7.8 [1][9]

Loss on Drying
10.5% – 12.0% (at 60°C under

vacuum)
[1][9]

11.0% - 12.5% (at 105°C) [1][9]

Solubility Freely soluble in water. [1][3][5][6]

Very slightly soluble in ethanol

(96%).
[1][3][5][6]

Practically insoluble in

methylene chloride.
[1][3][5][6]

High solubility of more than

30% at 25°C.
[2]

Experimental Protocols
Detailed methodologies are essential for the accurate and reproducible characterization of

Calcium levulinate dihydrate. The following are key experimental protocols adapted from

pharmacopeial monographs and scientific literature.

Identification by Thin-Layer Chromatography (TLC)
This method is used to confirm the identity of the substance by comparing its chromatographic

behavior to a reference standard.
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Test Solution Preparation: Dissolve 60 mg of the substance to be examined in water and

dilute to 1 ml with the same solvent.[1]

Reference Solution Preparation: Dissolve 60 mg of Calcium levulinate dihydrate reference

standard (CRS) in water and dilute to 1 ml with the same solvent.[1]

Plate: TLC silica gel plate.[1]

Mobile Phase: A mixture of concentrated ammonia, ethyl acetate, water, and ethanol (96 per

cent) in a volumetric ratio of 10:10:30:50.[1]

Application: Apply 10 μl of each solution to the plate.[1]

Development: Allow the chromatogram to develop over a path of 10 cm.[1]

Drying: Dry the plate at 100-105°C for 20 minutes and allow it to cool.[1]

Detection: Spray the plate with a 30 g/l solution of potassium permanganate. Dry in a current

of warm air for about 5 minutes or until the spots become yellow.[1]

Results: The principal spot in the chromatogram obtained with the test solution should be

similar in position, color, and size to the principal spot in the chromatogram obtained with the

reference solution.[1]

Determination of pH
The pH of a solution of Calcium levulinate dihydrate is a critical parameter for ensuring

compatibility with physiological conditions and other formulation excipients.

Solution Preparation ("Solution S"): Dissolve 10.0 g of the substance in carbon dioxide-free

water prepared from distilled water and dilute to 100.0 ml with the same solvent.[1][9]

Measurement: Measure the pH of "Solution S" using a calibrated pH meter.

Acceptance Criteria: The pH should be between 6.8 and 7.8.[1][9] For a 1 in 10 solution, the

pH should be between 7.0 and 8.5.[1][8]

Loss on Drying
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This test determines the amount of water and other volatile substances in the sample.

Method 1: Dry a 0.200 g sample at 105°C. The loss in weight should be between 11.0% and

12.5%.[1][9]

Method 2: Dry a sample at a pressure not exceeding 5 mm of mercury at 60°C for 5 hours.

The loss in weight should be between 10.5% and 12.0%.[1][9]

Assay for Calcium Content
This assay determines the purity of the substance with respect to its calcium content.

Sample Preparation: Dissolve 0.240 g of the substance in 50 ml of water.[1]

Titration: Carry out a complexometric titration of calcium with 0.1 M sodium edetate.

Equivalence: 1 ml of 0.1 M sodium edetate is equivalent to 27.03 mg of C₁₀H₁₄CaO₆.[1]

Acceptance Criteria: The content should be between 98.0% and 101.0% on a dried basis.[1]

Visualizing the Physicochemical Characterization
Workflow
The following diagram illustrates a typical workflow for the physicochemical characterization of

Calcium levulinate dihydrate, from initial sample reception to final data analysis and

reporting.
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Sample Reception & Preparation

Physicochemical Testing

Data Analysis & Reporting

Receive Calcium Levulinate Dihydrate Sample

Prepare 'Solution S' (10g/100ml) Prepare Test Solutions for Assays

Appearance & Odor AssessmentpH Measurement of 'Solution S' Solubility Testing (Water, Ethanol, Methylene Chloride)Melting Point Determination (DSC or Capillary Method) Loss on Drying Identification by TLC Assay for Calcium Content (Complexometric Titration)

Compare Results to Specifications

Generate Certificate of Analysis Compile Technical Data Sheet

Click to download full resolution via product page

Caption: Workflow for Physicochemical Characterization.

Stability and Storage
Calcium levulinate dihydrate is generally a stable compound.[4][9] However, it is important to

store it in well-closed containers to protect it from moisture and environmental contaminants.[9]

When heated, it releases its water of crystallization and will decompose.[6][9] It is incompatible

with strong oxidizing agents.[9]

Conclusion
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This technical guide has provided a detailed overview of the key physicochemical properties of

Calcium levulinate dihydrate. The data presented in the tables, along with the experimental

protocols and characterization workflow, offer a valuable resource for researchers, scientists,

and drug development professionals. A thorough understanding and control of these properties

are paramount for the successful formulation of safe, stable, and effective pharmaceutical

products and nutritional supplements containing Calcium levulinate dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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